Cas no 153863-53-7 (1H-Pyrazole-3-carbonitrile, 5-ethyl-4-methyl-1-phenyl-)
153863-53-7 structure
Product Name:1H-Pyrazole-3-carbonitrile, 5-ethyl-4-methyl-1-phenyl-
CAS No:153863-53-7
MF:C13H13N3
MW:211.262422323227
CID:1328417
Update Time:2024-08-18
1H-Pyrazole-3-carbonitrile, 5-ethyl-4-methyl-1-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carbonitrile, 5-ethyl-4-methyl-1-phenyl-
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- Inchi: 1S/C13H13N3/c1-3-13-10(2)12(9-14)15-16(13)11-7-5-4-6-8-11/h4-8H,3H2,1-2H3
- InChI Key: KTLHJQYPYBZIPO-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2)C(CC)=C(C)C(C#N)=N1
Computed Properties
- Exact Mass: 211.11109
Experimental Properties
- Density: 1.08±0.1 g/cm3(Predicted)
- Boiling Point: 365.1±37.0 °C(Predicted)
- PSA: 41.61
- pka: -2.24±0.10(Predicted)
1H-Pyrazole-3-carbonitrile, 5-ethyl-4-methyl-1-phenyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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